Cas no 98139-01-6 (3,5-Diiodo-4-methylpyridine)

• Product Name: 3,5-Diiodo-4-methylpyridine
• CAS No: 98139-01-6
• MF: C₆H₅I₂N
• MW: 344.919545888901
• CID: 4905024
• Update Time: 2025-04-23

3,5-Diiodo-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-diiodo-4-methylpyridine
• Pyridine, 3,5-diiodo-4-methyl-
• 3,5-Diiodo-4-methylpyridine

• Inchi： 1S/C6H5I2N/c1-4-5(7)2-9-3-6(4)8/h2-3H,1H3
• InChI Key： CCGGAWNJJPMEIL-UHFFFAOYSA-N
• SMILES： IC1C=NC=C(C=1C)I

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 87.1
• XLogP3: 2.5
• Topological Polar Surface Area: 12.9

Additional information on 3,5-Diiodo-4-methylpyridine

3,5-Diiodo-4-methylpyridine (CAS No. 98139-01-6): Properties, Applications, and Market Insights

3,5-Diiodo-4-methylpyridine (CAS No. 98139-01-6) is a halogenated pyridine derivative with significant importance in pharmaceutical and chemical research. This compound, characterized by its iodine-substituted pyridine ring, has garnered attention due to its unique chemical properties and versatile applications. Researchers and industries are increasingly exploring its potential in drug synthesis, material science, and agrochemical development.

The molecular structure of 3,5-Diiodo-4-methylpyridine features two iodine atoms at the 3 and 5 positions and a methyl group at the 4 position of the pyridine ring. This configuration enhances its reactivity, making it a valuable intermediate in organic synthesis. Recent studies highlight its role in cross-coupling reactions, which are pivotal in creating complex molecules for medicinal chemistry. The compound's stability and solubility in organic solvents further contribute to its utility in laboratory settings.

One of the most searched questions about 3,5-Diiodo-4-methylpyridine is its application in pharmaceutical intermediates. The compound serves as a building block for antiviral and anticancer agents, aligning with the growing demand for novel therapeutics. Additionally, its use in catalysis and ligand design has been explored, particularly in transition metal-catalyzed reactions. These applications are highly relevant to current research trends, such as green chemistry and sustainable synthesis.

From a market perspective, the demand for 3,5-Diiodo-4-methylpyridine is driven by its role in high-value chemical synthesis. Manufacturers and suppliers are focusing on scalable production methods to meet the needs of academic and industrial researchers. The compound's compatibility with modern synthetic techniques, such as flow chemistry and microwave-assisted synthesis, positions it as a key player in innovation-driven sectors.

Safety and handling of 3,5-Diiodo-4-methylpyridine are also frequently discussed topics. While the compound is not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended. Its stability under ambient conditions makes it a convenient reagent for routine use, though storage in a cool, dry place is advised to maintain its integrity.

In summary, 3,5-Diiodo-4-methylpyridine (CAS No. 98139-01-6) is a multifaceted compound with broad applications in research and industry. Its unique structural features and reactivity profile make it indispensable for organic synthesis and drug discovery. As scientific advancements continue, the compound's role in emerging fields like bioconjugation and nanomaterials is expected to expand, further solidifying its importance in the chemical landscape.